Cas no 94592-56-0 (Ethanone,2-mercapto-1-(4-methyl-1-piperazinyl)-)

• Product Name: Ethanone,2-mercapto-1-(4-methyl-1-piperazinyl)-
• CAS No: 94592-56-0
• MF: C₈H₁₈N₂S
• MW: 174.306920528412
• CID: 798677
• PubChem ID: 13474085
• Update Time: 2025-04-19

Ethanone,2-mercapto-1-(4-methyl-1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-mercapto-1-(4-methyl-1-piperazinyl)-
• 3-(4-METHYLPIPERAZIN-1-YL)PROPANE-1-THIOL
• Piperazine, 1-(mercaptoacetyl)-4-methyl- (9CI)
• WVKFOTRZWCGTGL-UHFFFAOYSA-N
• AKOS018578858
• 94592-56-0
• SCHEMBL9277448
• 3-(4-Methyl-N-piperazinyl)propanethiol

• Inchi： 1S/C8H18N2S/c1-9-4-6-10(7-5-9)3-2-8-11/h11H,2-8H2,1H3
• InChI Key： WVKFOTRZWCGTGL-UHFFFAOYSA-N
• SMILES： SCCCN1CCN(C)CC1

Computed Properties

• Exact Mass: 174.11906976g/mol
• Monoisotopic Mass: 174.11906976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 7.5Ų